Cas no 1333839-69-2 (N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide)

• Product Name: N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide
• CAS No: 1333839-69-2
• MF: C₁₆H₁₁ClFN₃O₃
• MW: 347.728245973587
• CID: 6216466
• PubChem ID: 53598114
• Update Time: 2025-05-21

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1333839-69-2
• Z1171878626
• AKOS033132708
• EN300-26686445
• N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide

• Inchi： 1S/C16H11ClFN3O3/c17-11-5-3-6-12(18)16(11)13(9-19)20-15(22)8-10-4-1-2-7-14(10)21(23)24/h1-7,13H,8H2,(H,20,22)
• InChI Key： HBGVRVUMJDVHMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C#N)NC(CC1C=CC=CC=1[N+](=O)[O-])=O)F

Computed Properties

• Exact Mass: 347.0472971g/mol
• Monoisotopic Mass: 347.0472971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1333839-69-2, known as N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials.

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide is characterized by its complex molecular architecture, which includes a cyano group, a nitrophenyl moiety, and a chloro-fluorophenyl substituent. The presence of these functional groups endows the compound with distinctive electronic and steric properties, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure of this compound. Using density functional theory (DFT), scientists have elucidated the role of the cyano group in stabilizing the molecule's conformation through resonance effects. Additionally, the nitrophenyl group has been shown to enhance the molecule's aromaticity, contributing to its stability under various chemical conditions.

The synthesis of N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide involves a multi-step process that combines nucleophilic substitution and acylation reactions. Researchers have optimized the reaction conditions to achieve high yields while minimizing side reactions. This has been made possible by leveraging modern catalytic techniques and green chemistry principles.

In terms of applications, this compound has shown promise in the field of pharmacology. Preclinical studies indicate that it exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes suggests potential utility as a drug delivery agent.

Recent research has also explored the use of N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Experimental results demonstrate that thin films formed from this compound exhibit favorable charge transport characteristics.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This is particularly important for applications in agrochemicals, where environmental safety is a critical concern.

In conclusion, N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-nitrophenyl)acetamide (CAS No. 1333839-69-2) represents a cutting-edge advancement in organic chemistry. Its versatile structure and diverse applications position it as a valuable tool for researchers across multiple disciplines.